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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical, physical, and biological
properties of CAY10465, a potent and selective Aryl Hydrocarbon Receptor (AhR) agonist. This
document is intended to serve as a comprehensive resource, incorporating available data,
experimental insights, and visualizations to facilitate further research and drug development
efforts centered on this compound.

Core Properties of CAY10465

CAY10465 is a synthetic, resveratrol-based stilbene derivative that has garnered significant
interest due to its high affinity and selectivity for the Aryl Hydrocarbon Receptor. Its systematic
name is 1,3-dichloro-5-[(1E)-2-[4-(trifluoromethyl)phenyl]ethenyl]-benzene.

Physicochemical Properties

A summary of the key physicochemical properties of CAY10465 is presented in Table 1.
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Property Value

CAS Number 688348-33-6

Molecular Formula C1sHoCl2F3

Molecular Weight 317.13 g/mol

Appearance White to off-white crystalline solid

Purity >98%

Solubility S?Iuble in DMS(? (=100 mg/mL), Ethanol, and
Dimethylformamide

Storage Store at -20°C for long-term stability

Biological Activity

CAY10465 is characterized by its potent and selective agonistic activity at the Aryl Hydrocarbon
Receptor (AhR). It exhibits a high binding affinity with a reported Ki of 0.2 nM.[1][2][3][4][5][6]
Notably, it displays no significant binding to the estrogen receptor (Ki > 100,000 nM),
highlighting its selectivity.[1][2]

The primary biological effect of CAY10465 is the activation of the AhR signaling pathway. This
has been demonstrated to have downstream consequences, including the regulation of gene
expression. One of the key reported effects is the reduction of apolipoprotein A-l (apoA-I1) levels
in human hepatoma HepG2 cells.[1]

Aryl Hydrocarbon Receptor (AhR) Signaling
Pathway

The Aryl Hydrocarbon Receptor is a ligand-activated transcription factor that plays a crucial role
in sensing and responding to a wide array of environmental and endogenous molecules. The
canonical signaling pathway initiated by an agonist like CAY10465 is depicted below.
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Cell Culture & Treatment

Seed HepG2 cells in
multi-well plates

Incubate for 24-48h to allow attachment

Treat cells with varying
concentrations of CAY10465

Incubate for a defined period (e.g., 24h)

Analysis

Collect cell culture supernatant Lyse cells to extract total RNA

Measure ApoA-I protein in

supernatant (ELISA) Reverse transcribe RNA to cDNA

Quantify ApoA-1 mMRNA
expression (QPCR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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